Bruceoside A

• CAS RN: 63306-30-9
• Molecular Formula: C32H42O16
• Molecular Weight: 682.7 g/mol
• IUPAC Name: methyl (1R,2S,3R,6R,8S,9S,13S,14R,15R,16S)-15,16-dihydroxy-9,13-dimethyl-3-(3-methylbut-2-enoyloxy)-4,10-dioxo-11-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-11-ene-17-carboxylate
• InChI: InChI=1S/C32H42O16/c1-11(2)6-17(34)48-23-25-31-10-44-32(25,29(42)43-5)26(40)22(39)24(31)30(4)8-14(18(35)12(3)13(30)7-16(31)47-27(23)41)45-28-21(38)20(37)19(36)15(9-33)46-28/h6,8,12-13,15-16,19-26,28,33,36-40H,7,9-10H2,1-5H3/t12-,13-,15+,16+,19+,20-,21+,22+,23+,24+,25+,26-,28+,30-,31+,32?/m0/s1
• InChI Key: AKSGLPBROCFVSE-JIJKBWMESA-N
• Isomeric SMILES: C[C@H]1[C@@H]2C[C@@H]3[C@@]45COC([C@@H]4[C@H](C(=O)O3)OC(=O)C=C(C)C)([C@H]([C@@H]([C@@H]5[C@]2(C=C(C1=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)O)O)C(=O)OC
• SMILES: CC1C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C)(C(C(C5C2(C=C(C1=O)OC6C(C(C(C(O6)CO)O)O)O)C)O)O)C(=O)OC
• synonyms: bruceoside A

Description

Bruceoside A is a novel antileukemic quassinoid glycoside isolated from the plant Brucea javanica (also known as Brucea amarissima). It was first reported in the scientific literature in 1977. The compound exhibits promising biological activity and has drawn attention due to its potential therapeutic effects.

Synthesis Analysis

The synthesis of this compound involves complex chemical transformations. Researchers have established its structure and stereochemistry through a combination of chemical reactions , correlations , and spectral analyses . Notably, the configuration of the methyl group at C-4 remains a subject of interest and further investigation.

Scientific Research Applications

1. Pharmacokinetic Properties and Anticancer Potential

Bruceoside A, a quassinoid glycoside found in Fructus Bruceae, has been studied for its pharmacokinetic properties. It's suggested that this compound could transform into brusatol, a potent anticancer component, in vivo. This transformation, potentially involving intestinal bacteria, indicates that quassinoid glycosides like this compound, though weakly active in vitro, could contribute significantly to the anticancer properties of Fructus Bruceae in vivo (Xu et al., 2019).

2. Inhibition of Inflammatory Responses

This compound is also associated with the inhibition of inflammatory responses. In a study involving compounds isolated from Brucea javanica, bruceoside B (a compound structurally related to this compound) significantly decreased nitric oxide (NO) release and the secretion of inflammatory cytokines in lipopolysaccharide (LPS)-induced models. This suggests a potential therapeutic effect on inflammation and acute lung injury (He et al., 2021).

3. Potential Role in Antiviral Activities

In the context of antiviral research, compounds from Brucea javanica, including quassinoids like this compound, have demonstrated potent anti-tobacco mosaic virus (TMV) activity. This indicates a potential avenue for developing antiviral therapeutics based on this compound and related compounds (Yan et al., 2010).

4. Contributions to Antiprotozoal Research

This compound, as part of the chemical composition of Brucea javanica, is also relevant in antiprotozoal research. The study of such compounds provides insights into the development of treatments for diseases caused by protozoan parasites like Trypanosoma brucei, responsible for sleeping sickness (Geiser et al., 2005).

Future Directions

: Lee, K.-H., Imakura, Y., & Huang, H.-C. (1977). Bruceoside-A, a novel antileukaemic quassinoid glycoside from Brucea javanica. Journal of the Chemical Society, Chemical Communications, (2), 69–70. Link